![molecular formula C9H5F6N3 B1658753 1-(Azidomethyl)-3,5-bis(trifluoromethyl)benzene CAS No. 620533-92-8](/img/structure/B1658753.png)
1-(Azidomethyl)-3,5-bis(trifluoromethyl)benzene
Overview
Description
1-(Azidomethyl)-3,5-bis(trifluoromethyl)benzene, commonly referred to as ABTFMB, is an organic compound with a molecular formula of C10H7F6N3. It is a colorless solid that is soluble in organic solvents and has a melting point of 78°C. ABTFMB has been used in various scientific research applications, such as in the synthesis of organic compounds, as a reagent in organic chemistry, and as a substrate in enzymatic reactions. This article will discuss the synthesis of ABTFMB, its scientific research applications, the mechanism of action, its biochemical and physiological effects, the advantages and limitations for lab experiments, and the potential future directions for this compound.
Scientific Research Applications
Improved Synthesis Techniques
- Batch Process and Microflow Azide Processes : An efficient nucleophilic substitution reaction has been developed for producing 1-(azidomethyl)-3,5-bis(trifluoromethyl)benzene, yielding significant improvements in safety and efficiency. This includes the development of a batch process and optimization for operation in a microcapillary tube reactor, which enhances the overall safety profile of the process (Kopach et al., 2009).
Role in Organometallic Synthesis
- Versatile Starting Material : 1-Bromo-3,5-bis(trifluoromethyl)benzene, a derivative of this compound, serves as a versatile starting material in organometallic synthesis. It facilitates various synthetically useful reactions through intermediates like phenylmagnesium, phenyllithium, and phenylcopper (Porwisiak & Schlosser, 1996).
Fluorination Processes
- Fluorination of 1,3-Bis(trifluoromethyl)benzene : Research on the fluorination of 1,3-bis(trifluoromethyl)benzene over potassium tetrafluorocobaltate has been conducted, indicating the formation of lightly fluorinated products, and discusses the mechanistical implications and probable further reaction pathways (Parsons, 1972).
Catalytic Oxidation
- Baeyer-Villiger Reactions : Bis[3,5-bis(trifluoromethyl)phenyl] diselenide forms a reactive and selective catalyst for the oxidation of carbonyl compounds in Baeyer-Villiger reactions with aqueous hydrogen peroxide. This highlights the catalytic potential of compounds derived from 1,3,5-bis(trifluoromethyl)benzene (ten Brink et al., 2001).
Synthesis of Advanced Intermediates
- Preparation of Grignard Reagents : An improved synthesis method for creating 3,5-bis(trifluoromethyl)phenyl Grignard reagents has been developed. These reagents can be safely prepared and used to advance to intermediate stages in various synthetic processes (Leazer et al., 2003).
Synthesis of New Azides
- New Azide Synthesis : Research on the synthesis of 1,3,5-tris[(azidomethyl)dinitromethyl] benzene, derived from similar compounds, has been conducted, demonstrating its potential for creating novel azides with specific structural properties (Hong, Ziaopei, & Boren, 1998).
Mechanism of Action
Properties
IUPAC Name |
1-(azidomethyl)-3,5-bis(trifluoromethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F6N3/c10-8(11,12)6-1-5(4-17-18-16)2-7(3-6)9(13,14)15/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKGHUBCPWOLOFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)C(F)(F)F)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F6N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50657806 | |
Record name | 1-(Azidomethyl)-3,5-bis(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
620533-92-8 | |
Record name | 1-(Azidomethyl)-3,5-bis(trifluoromethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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